4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride
Overview
Description
4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride (4-AP-DMPH) is an important compound in the field of research and development. It is a synthetic compound that has been used in various scientific applications such as drug development, biochemical and physiological research, and laboratory experiments. 4-AP-DMPH is a versatile compound with a wide range of applications due to its unique chemical structure. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 4-AP-DMPH.
Scientific Research Applications
4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride has been used in various scientific research applications such as drug development, biochemical and physiological research, and laboratory experiments. In drug development, 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride is used as a tool to study the pharmacokinetics and pharmacodynamics of new drugs. It has also been used to study the biochemical and physiological effects of drugs on the human body. In laboratory experiments, 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride is used to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride is not yet fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes in the body. It is thought to bind to the active site of the enzyme and prevent it from binding to its substrate, thus preventing the enzyme from carrying out its normal function. In addition, 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride may also act as an agonist or antagonist of certain receptors in the body, leading to changes in cellular signalling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride are not yet fully understood. However, it is believed to have a variety of effects on the body, including modulation of neurotransmitter release, modulation of gene expression, and modulation of signal transduction pathways. In addition, 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride has been shown to have anti-inflammatory and anti-oxidant effects, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride has several advantages and limitations for use in laboratory experiments. The main advantage is that it is a relatively cheap and readily available compound. In addition, it is stable and can be stored for long periods of time without significant degradation. However, 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride is not very soluble in water, making it difficult to use in aqueous solutions. In addition, it has a relatively low molecular weight, making it difficult to study its effects on larger molecules such as proteins.
Future Directions
There are several potential future directions for 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride research. One potential direction is to further study its effects on biochemical and physiological processes in the body. In addition, further research could be conducted to study its effects on gene expression and signal transduction pathways. Another potential direction is to develop new methods of synthesis to make it more readily available and cost-effective. Finally, further research could be conducted to study its potential applications in drug development.
Synthesis Methods
The synthesis of 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride involves several steps that involve the reaction of a variety of reagents. The first step is the reaction of 4-aminopropyl-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one (4-AP-DM) with hydrochloric acid to form the hydrochloride salt of 4-AP-DM. This reaction is carried out at room temperature and is complete within a few hours. The second step is the reaction of 4-AP-DMHCl with ethylenediamine to form 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride. This reaction takes place at elevated temperatures and is complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride involves the reaction of 3-methyl-1-phenyl-5-pyrazolone with 3-aminopropylamine in the presence of hydrochloric acid.", "Starting Materials": [ "3-methyl-1-phenyl-5-pyrazolone", "3-aminopropylamine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-methyl-1-phenyl-5-pyrazolone in ethanol, add 3-aminopropylamine and hydrochloric acid.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with ethanol and dry under vacuum to obtain 4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride." ] } | |
CAS RN |
2649054-94-2 |
Product Name |
4-(3-aminopropyl)-1,3-dimethyl-4,5-dihydro-1H-pyrazol-5-one hydrochloride |
Molecular Formula |
C8H16ClN3O |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
